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Compound of Interest

Compound Name: Dhodh-IN-19

Cat. No.: B15145146

This document provides crucial safety and logistical information for the proper handling and
disposal of Dhodh-IN-19, a potent dihydroorotate dehydrogenase (DHODH) inhibitor. The
following procedures are intended for researchers, scientists, and drug development
professionals to minimize risk and ensure regulatory compliance. While a specific Safety Data
Sheet (SDS) for Dhodh-IN-19 is not readily available, the following guidance is based on
procedures for similar potent chemical inhibitors and should be followed in conjunction with
your institution's specific protocols for chemical waste disposal.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is imperative to wear appropriate personal protective
equipment (PPE).

Recommended Personal Protective Equipment (PPE):

Eye Protection: Wear safety goggles with side-shields.

Hand Protection: Use protective gloves.

Skin and Body Protection: Wear impervious clothing, such as a lab coat.

Respiratory Protection: A suitable respirator should be used, particularly if there is a risk of
dust or aerosol formation.[1]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15145146?utm_src=pdf-interest
https://www.benchchem.com/product/b15145146?utm_src=pdf-body
https://www.benchchem.com/product/b15145146?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_Dhodh_IN_16.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15145146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

All handling of Dhodh-IN-19 should be conducted in a well-ventilated area, preferably within a
chemical fume hood.[1] An accessible safety shower and eye wash station must be available.

[1]

Spill Management

In the event of a spill, adhere to the following procedures to mitigate exposure and
contamination:

e Evacuate and Ventilate: Ensure the area is well-ventilated and evacuate personnel to a safe
location.[2]

» Containment: Prevent further leakage or spillage. Keep the product away from drains and
water courses.[1]

e Absorption:

o For liquid spills (e.g., solutions in DMSO), absorb with a finely-powdered, liquid-binding
material such as diatomite or universal binders.

o For solid spills, the material can be collected by wet cloth or gently swept up to avoid
creating dust.

o Decontamination: Scrub the affected surfaces and any contaminated equipment with alcohol.

» Collection and Disposal: Collect all contaminated materials in a suitable, labeled container
for disposal. Dispose of the contaminated materials in accordance with local, state, and
federal regulations for hazardous waste.

Proper Disposal Procedures

The proper disposal of Dhodh-IN-19 and associated waste is critical to ensure safety and
environmental protection. Do not dispose of Dhodh-IN-19 down the drain or in regular trash.

Waste Segregation:

All waste materials contaminated with Dhodh-IN-19 must be treated as hazardous waste and
segregated into clearly labeled, sealed, and appropriate waste containers.
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e Solid Waste: This category includes contaminated PPE (gloves, lab coats), plasticware
(pipette tips, tubes), and any absorbent materials used for spills.

e Liquid Waste: This consists of unused solutions of Dhodh-IN-19 (e.g., in DMSO) and
contaminated solvents.

o Empty Containers: Empty containers of Dhodh-IN-19 should be treated as hazardous waste
unless they have been thoroughly decontaminated.

Disposal Workflow:

Waste Generation
(Dhodh-IN-19 Contaminated)
Is the waste liquid?

Click to download full resolution via product page
Caption: Waste segregation and disposal workflow for Dhodh-IN-19.
Final Disposal:

Solid and liquid waste containing Dhodh-IN-19 must be disposed of in accordance with all
applicable country, federal, state, and local regulations. This typically involves collection by a
licensed hazardous waste disposal company.
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Chemical and Physical Properties

While a comprehensive SDS for Dhodh-IN-19 is not publicly available, some chemical
properties have been identified.

Property Value Reference
CAS Number 2742675-85-8

Molecular Formula C22H18CIF6N303

Molecular Weight 521.84

Storage Information

Proper storage is essential to maintain the stability of Dhodh-IN-19 and ensure safety.

Condition Duration
Powder at -20°C 2 years
In DMSO at 4°C 2 weeks
In DMSO at -80°C 6 months

Data sourced from DC Chemicals

It is crucial to keep the container tightly sealed in a cool, well-ventilated area, away from direct
sunlight and sources of ignition.

This guide provides a framework for the safe handling and disposal of Dhodh-IN-19. Always
prioritize safety and consult your institution's environmental health and safety department for
specific guidance and protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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